2-(2-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide

• Molecular Formula: C19H20ClNO4
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[2-(oxolan-2-ylmethoxy)phenyl]acetamide
• InChI: InChI=1S/C19H20ClNO4/c20-15-7-1-3-9-17(15)25-13-19(22)21-16-8-2-4-10-18(16)24-12-14-6-5-11-23-14/h1-4,7-10,14H,5-6,11-13H2,(H,21,22)
• InChI Key: AZZBGBFBNYPJPY-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=CC=C2NC(=O)COC3=CC=CC=C3Cl

Description

2-(2-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as TFCA and is synthesized using specific methods. The purpose of

Mechanism of Action

The mechanism of action of TFCA is not fully understood. However, studies have suggested that TFCA exerts its therapeutic effects by modulating various signaling pathways, including the MAPK/ERK and NF-κB pathways. TFCA has also been shown to inhibit the activity of enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
TFCA has been shown to have various biochemical and physiological effects. Studies have demonstrated that TFCA can reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, including superoxide dismutase (SOD) and catalase. Additionally, TFCA has been shown to decrease the levels of pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. Moreover, TFCA has been demonstrated to reduce the levels of oxidative stress markers, including malondialdehyde (MDA) and nitric oxide (NO).

Advantages and Limitations for Lab Experiments

TFCA has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high purity and yield. Moreover, it has been shown to have low toxicity and can be administered orally or intraperitoneally. However, the limitations of TFCA include its limited solubility in water, which may affect its bioavailability. Additionally, the mechanism of action of TFCA is not fully understood, which may limit its potential therapeutic applications.

Future Directions

For research on TFCA include investigating its potential therapeutic effects in other diseases, including neurodegenerative diseases and cardiovascular diseases. Moreover, further studies are needed to elucidate the mechanism of action of TFCA and to optimize its pharmacokinetics and pharmacodynamics. Additionally, the development of novel formulations of TFCA may improve its bioavailability and therapeutic efficacy.

Synthesis Methods

TFCA is synthesized using a multi-step process involving the reaction of 2-chlorophenol with 2-methoxyphenylacetic acid followed by the reaction of the resulting product with tetrahydrofuran and potassium tert-butoxide. The final product is obtained through the reaction of the intermediate product with 2-bromoanisole and sodium hydride. This synthesis method has been optimized to produce high yields of TFCA with high purity.

Scientific Research Applications

TFCA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neuropathic pain. Studies have shown that TFCA has anti-tumor properties and can inhibit the growth of cancer cells by inducing apoptosis. Additionally, TFCA has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, TFCA has been demonstrated to have analgesic effects in neuropathic pain models.